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Compound of Interest

Compound Name: Phenytoin-15n2,13c

Cat. No.: B12404518 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive technical guide to the synthesis and

characterization of the isotopically labeled compound, Phenytoin-15N2,13C. This stable

isotope-labeled analog of the widely used anticonvulsant drug, Phenytoin, serves as an

invaluable internal standard for quantitative bioanalytical studies, enabling precise and

accurate pharmacokinetic and metabolic profiling. This document outlines a detailed synthetic

protocol, methods for characterization, and relevant biological pathway information.

Synthesis of Phenytoin-15N2,13C
The synthesis of Phenytoin-15N2,13C is achieved through a convergent synthesis strategy,

culminating in the condensation of isotopically labeled precursors: [carbonyl-13C]-Benzil and

[15N2]-Urea. The overall synthetic scheme is presented below.

Synthetic Scheme
The synthesis is a modification of the classical Biltz synthesis of hydantoins.
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Step 1: Synthesis of [carbonyl-13C]-Benzil

Step 2: Synthesis of [15N2]-Urea

Step 3: Condensation to Phenytoin-15N2,13C

[carbonyl-13C]-Benzoin Oxidation
(e.g., HNO3 or Cu(OAc)2) [carbonyl-13C]-Benzil

[15N]-Ammonia

[15N2]-Urea

Reaction in Methanol

Carbon Monoxide Reaction in Methanol

Sulfur Reaction in Methanol

[carbonyl-13C]-Benzil

Base-catalyzed
Condensation

(e.g., NaOH, EtOH)

[15N2]-Urea

Phenytoin-15N2,13C
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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